4-bromo-N-methyl-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]benzenesulfonamide

• Molecular Formula: C14H18BrN3O2S
• Molecular Weight: 372.28 g/mol
• IUPAC Name: 4-bromo-N-methyl-N-[(1,3,5-trimethylpyrazol-4-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C14H18BrN3O2S/c1-10-14(11(2)18(4)16-10)9-17(3)21(19,20)13-7-5-12(15)6-8-13/h5-8H,9H2,1-4H3
• InChI Key: BVSZIJJCVFMDAU-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NN1C)C)CN(C)S(=O)(=O)C2=CC=C(C=C2)Br

Description

4-bromo-N-methyl-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]benzenesulfonamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Scientific Research Applications

4-bromo-N-methyl-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]benzenesulfonamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit potent inhibitory activity against certain enzymes, making it a potential candidate for drug development. Additionally, this compound has shown promising results in the field of organic electronics, where it can be used as a building block for the synthesis of novel materials.

Mechanism of Action

The mechanism of action of 4-bromo-N-methyl-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]benzenesulfonamide involves the inhibition of certain enzymes, such as carbonic anhydrase and acetylcholinesterase. This inhibition results in the disruption of certain biological processes, making it a potential candidate for drug development.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-bromo-N-methyl-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]benzenesulfonamide are still being studied. However, it has been found to exhibit potent inhibitory activity against certain enzymes, making it a potential candidate for drug development.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-bromo-N-methyl-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]benzenesulfonamide in lab experiments is its potent inhibitory activity against certain enzymes. However, one of the limitations of this compound is its limited solubility in certain solvents, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 4-bromo-N-methyl-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]benzenesulfonamide. One potential direction is the development of this compound as a potential drug candidate for the treatment of certain diseases. Additionally, further studies are needed to explore the potential applications of this compound in the field of organic electronics, where it can be used as a building block for the synthesis of novel materials. Finally, more research is needed to understand the biochemical and physiological effects of this compound, which can help to inform its potential applications in various fields of scientific research.
In conclusion, 4-bromo-N-methyl-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]benzenesulfonamide is a chemical compound that has potential applications in various fields of scientific research. Its potent inhibitory activity against certain enzymes makes it a potential candidate for drug development, while its potential applications in the field of organic electronics make it an interesting building block for the synthesis of novel materials. Further research is needed to explore the potential applications of this compound in various fields of scientific research.

Synthesis Methods

The synthesis of 4-bromo-N-methyl-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]benzenesulfonamide involves the reaction of 4-bromo-N-methylbenzenesulfonamide with 1,3,5-trimethyl-1H-pyrazole-4-carbaldehyde in the presence of a suitable catalyst. The reaction proceeds through a condensation reaction, followed by reduction and sulfonation to yield the final product.